Cas no 2680726-19-4 (4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid)

• Product Name: 4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid
• CAS No: 2680726-19-4
• MF: C₁₁H₁₃NO₅S
• MW: 271.289622068405
• CID: 6417933
• PubChem ID: 165940822
• Update Time: 2025-08-05

4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283503
• 2680726-19-4
• 4-(methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid
• 4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid

• Inchi： 1S/C11H13NO5S/c1-3-4-17-11(15)12-9-8(10(13)14)7(5-16-2)6-18-9/h3,6H,1,4-5H2,2H3,(H,12,15)(H,13,14)
• InChI Key： KKLWVHDJZQSGRE-UHFFFAOYSA-N
• SMILES： S1C=C(COC)C(C(=O)O)=C1NC(=O)OCC=C

Computed Properties

• Exact Mass: 271.05144369g/mol
• Monoisotopic Mass: 271.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 113Ų

Additional information on 4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid

Comprehensive Overview of 4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid (CAS No. 2680726-19-4)

The compound 4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid (CAS No. 2680726-19-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene core with methoxymethyl and carboxylic acid functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of the prop-2-en-1-yloxy carbonyl moiety further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for thiophene derivatives has surged due to their role in developing small-molecule therapeutics and agrochemicals. This compound’s CAS No. 2680726-19-4 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Its synthesis involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields. The carboxylic acid group allows for further derivatization, making it a valuable building block for peptide mimetics and enzyme inhibitors.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex molecules like 4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid. Researchers are investigating green chemistry approaches, such as catalytic reactions and solvent-free techniques, to minimize environmental impact. This aligns with global efforts to reduce waste and energy consumption in chemical manufacturing. Additionally, the compound’s potential in bioconjugation and prodrug design has sparked interest, as these applications are critical for targeted drug delivery systems.

The structural features of this compound also make it a candidate for polymer chemistry. The allyloxy carbonyl group can participate in radical polymerization, enabling the creation of functionalized polymers with tailored properties. Such polymers are increasingly used in biomedical devices and smart materials, addressing modern challenges in healthcare and technology. Furthermore, the thiophene ring’s electronic properties contribute to its utility in organic electronics, including OLEDs and sensors.

Analytical characterization of CAS No. 2680726-19-4 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are crucial for its applications in high-value industries. The compound’s stability under various conditions is another area of study, as it influences storage and handling protocols. Researchers often seek data on its solubility and thermal properties, which are essential for formulation development.

In summary, 4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid represents a promising scaffold in modern chemistry. Its multifaceted applications, from pharmaceuticals to advanced materials, underscore its importance in scientific and industrial settings. As research continues to uncover new uses, this compound is poised to play a pivotal role in innovation across multiple disciplines.